Cas no 2377607-36-6 (4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester)

• Product Name: 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester
• CAS No: 2377607-36-6
• MF: C₁₄H₁₇BF₄O₂
• MW: 304.09
• CID: 5524763
• PubChem ID: 119003035
• Update Time: 2026-03-11

4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester
• G70868
• SY391672
• XH0889
• 2-[[4-fluoro-3-(trifluoromethyl)phenyl]methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0176784
• 2377607-36-6
• 2-(4-Fluoro-3-(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD29035412

• Inchi： 1S/C14H17BF4O2/c1-12(2)13(3,4)21-15(20-12)8-9-5-6-11(16)10(7-9)14(17,18)19/h5-7H,8H2,1-4H3
• InChI Key： HRNPTFCHXNZNGA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CC1=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 304.1257726g/mol
• Monoisotopic Mass: 304.1257726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester

Introduction to 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester (CAS No. 2377607-36-6)

4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2377607-36-6, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This boronic acid ester, featuring both a fluorine atom and a trifluoromethyl group on the benzyl ring, exhibits unique electronic and steric properties that make it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. The presence of the pinacol ester moiety enhances its stability, facilitating easier handling and storage while maintaining high reactivity in subsequent synthetic steps.

The compound’s structure, characterized by a fluoro-substituted aromatic ring coupled with a trifluoromethyl group, imparts distinct chemical behavior. The fluorine atom influences the electronic distribution of the aromatic system, making it more electron-withdrawing and thus more reactive in certain transformations. Simultaneously, the trifluoromethyl group introduces steric hindrance and lipophilicity, which can be leveraged to modulate the bioactivity of derived molecules. These features have positioned this compound as a key building block in the synthesis of novel pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated and trifluoromethylated compounds has surged due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased pharmacokinetic profiles. The 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester (CAS No. 2377607-36-6) fits squarely within this trend, serving as a versatile precursor for generating complex molecular architectures. Its utility spans across multiple therapeutic areas, including oncology, central nervous system (CNS) disorders, and infectious diseases.

One of the most compelling applications of this compound is in the development of targeted therapeutics. Boronic acid esters are well-known for their role as intermediates in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The fluoro-substituted benzylboronic acid pinacol ester (CAS No. 2377607-36-6) enables researchers to efficiently introduce fluorinated aryl groups into drug candidates, thereby fine-tuning their pharmacological properties. For instance, fluorine atoms can enhance binding interactions with protein targets or improve drug distribution within biological systems.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Compounds incorporating this moiety often exhibit improved bioavailability and resistance to metabolic degradation. The 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester (CAS No. 2377607-36-6) provides a straightforward route to access such motifs, allowing medicinal chemists to explore new chemical space with greater efficiency.

The pharmaceutical industry has also leveraged this compound in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By employing cross-coupling strategies facilitated by boronic acid esters like this one, researchers can construct highly specific inhibitors that target aberrant signaling pathways in diseased cells. The combination of fluorine and trifluoromethyl substituents can further refine potency and selectivity, minimizing off-target effects.

Beyond pharmaceuticals, the agrochemical sector has utilized derivatives of 4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester (CAS No. 2377607-36-6) in the development of advanced crop protection agents. Fluorinated compounds often demonstrate improved stability against environmental degradation and enhanced efficacy against pests and pathogens. The boronic acid moiety allows for further functionalization via cross-coupling reactions, enabling the creation of novel agrochemicals with tailored modes of action.

The synthetic utility of this compound extends beyond simple cross-coupling applications. Its stability as a pinacol ester makes it amenable to various transformations under mild conditions, reducing the risk of side reactions or decomposition. This characteristic is particularly advantageous when synthesizing complex molecules that require multiple steps or sensitive reaction conditions.

In conclusion,4-Fluoro-3-(trifluoromethyl)benzylboronic acid pinacol ester (CAS No. 2377607-36-6) represents a cornerstone intermediate in modern synthetic chemistry. Its unique structural features—combining a fluorine atom with a trifluoromethyl group on an aromatic ring—enhance its reactivity and applicability across diverse fields. Whether used in drug discovery or agrochemical innovation,this boronic acid ester offers unparalleled flexibility for constructing high-value molecular frameworks that meet the evolving demands of science and industry.